1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene

• IUPAC Name: 1-[2-[2-(4-methoxyphenoxy)ethoxy]ethoxy]-4-methyl-2-nitrobenzene
• InChI: InChI=1S/C18H21NO6/c1-14-3-8-18(17(13-14)19(20)21)25-12-10-23-9-11-24-16-6-4-15(22-2)5-7-16/h3-8,13H,9-12H2,1-2H3
• InChI Key: MTQQRWVZXHAEDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOCCOC2=CC=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C18H21NO6
• Molecular Weight: 347.4 g/mol

Description

1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This compound is part of a class of drugs known as designer drugs, which are created to mimic the effects of illegal drugs like marijuana while avoiding legal consequences.

Mechanism of Action

The mechanism of action of 1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene involves its binding to the CB1 and CB2 receptors in the brain. This binding leads to the activation of these receptors, which results in the release of neurotransmitters like dopamine and serotonin. These neurotransmitters are responsible for the psychoactive effects of marijuana, which include feelings of euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene has been found to have a number of biochemical and physiological effects on the human body. These effects include increased heart rate, elevated blood pressure, and changes in body temperature. 1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene has also been found to cause changes in mood and behavior, including feelings of euphoria, relaxation, and altered perception.

Advantages and Limitations for Lab Experiments

One advantage of 1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene in lab experiments is its potency. This compound is highly effective at activating the CB1 and CB2 receptors in the brain, making it a useful tool for studying the effects of synthetic cannabinoids. However, one limitation of 1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene is its potential for abuse. This compound has been found to have psychoactive effects similar to marijuana, which could make it attractive to recreational drug users.

Future Directions

There are a number of future directions for research on 1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene. One area of interest is the potential therapeutic applications of synthetic cannabinoids like 1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene. These compounds have been found to have analgesic and anti-inflammatory effects, which could make them useful in the treatment of conditions like chronic pain and multiple sclerosis. Another area of interest is the development of new synthetic cannabinoids with improved therapeutic potential and reduced potential for abuse.

Synthesis Methods

The synthesis of 1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene involves the reaction of 4-methoxyphenol with 2-bromoethyl ether to form 2-(4-methoxyphenoxy)ethyl ether. This intermediate is then reacted with 2-bromoethanol to form 2-[2-(4-methoxyphenoxy)ethoxy]ethanol. Finally, this compound is reacted with 4-methyl-2-nitrobenzoyl chloride to form 1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene.

Scientific Research Applications

1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene has been used in scientific research to study the effects of synthetic cannabinoids on the human body. This compound has been found to activate the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of marijuana. Studies have also shown that 1-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}-4-methyl-2-nitrobenzene has a high affinity for these receptors, making it a potent synthetic cannabinoid.